Cas no 28836-03-5 (8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt)

• Product Name: 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt
• CAS No: 28836-03-5
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• MDL: MFCD00012560
• CID: 252846
• PubChem ID: 87563144
• Update Time: 2025-10-24

8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• Ammonium 8-(phenylamino)naphthalene-1-sulfonate
• 1-ANILINONAPHTHALENE-8-SULFONIC ACID AMMONIUM SALT
• 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt (1:1)
• 8-Anilino-1-naphthalenesulfonic acid aMMoniuM salt
• (Ammonium 8-Anilino-1-naphthalenesulfonate) [Hydrophobic fluorescent probe]
• 1,8-ANS NH4
• 1,8-ANS NH4,ANSA,Ammonium 8-anilino-1-naphthalenesulfonate
• 8-Anilino-1-naphthalenesulfonic acid amm
• 8-anilinonaphthalene-1-sulfonic acid ammonium salt
• Ammonium 8-Anilino-1-naphthalenesulfonate
• ammonium 8-anilinona
• ANS-NH4+
• PHENYL PERI ACID AMMONIUM SALT
• ANSA
• 1-Anilino-8-naphthalenesulfonate ammonium salt
• Ammonium 1-anilinonaphthalene-8-sulfonate
• GT7MN8DKD7
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, ammonium salt (1:1)
• Ammonium 8-anilinonaphthalene-1-sulphonate
• 8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate
• 1-Naphthalenesulfonic acid, 8-(phenylamino)-, monoammonium salt
• azanium;8-anilinonaphthalene-1-su
• MFCD00012560
• SCHEMBL592279
• DTXSID80884800
• 8-(PHENYLAMINO)-1-NAPHTHALENE-AMMONIUM-SULFONATE
• 206659-00-9
• NS00084242
• FT-0622407
• AI3-52565
• 28836-03-5
• 1-Naphthalenesulfonic acid, 8-anilino-, monoammonium salt
• AKOS015904179
• 1-ANILINO-8-NAPHTHALENESULFONATE AMMONIUM SALT [MI]
• ANS-NH4
• BIM-0015618.P001
• AMMONIUM 1-ANILINONAPHTHALENE-8-SULFONATE(1-)
• Ammonium8-(phenylamino)naphthalene-1-sulfonate
• IPBNQYLKHUNLQE-UHFFFAOYSA-N
• ammonium 8-anilinonaphthalene-1-sulfonate
• azanium;8-anilinonaphthalene-1-sulfonate
• W-110744
• EINECS 249-265-6
• Phenyl peri acid, ammonium salt
• 8-anilino-1-naphthalene sulfonic acid ammonium salt
• J-013508
• 8- anilino - 1- naphthalene sulfonic acid ammonium salt
• F17536
• 8-Anilino-1-naphthalenesulfonicacidammoniumsalt
• UNII-GT7MN8DKD7
• DB-047470
• 1-Anilino-8-naphthalenesulfonate Ammonium Salt; Ammonium 1-Anilinonaphthalene-8-sulfonate; Ammonium 8-Anilinonaphthalene-1-sulfonate; 8-(Phenylamino)-1-naphthalenesulfonic Acid Monoammonium Salt
• 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt

• MDL： MFCD00012560
• Inchi： 1S/C16H13NO3S.H3N/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;/h1-11,17H,(H,18,19,20);1H3
• InChI Key： IPBNQYLKHUNLQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CC=C(C2=1)NC1C=CC=CC=1)(=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 316.08800
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 78.6

Experimental Properties

• Color/Form: Dark green crystals
• Melting Point: 237°C(dec.)(lit.)
• Solubility: NaOH: soluble1 N
• Water Partition Coefficient: Soluble in water, 1N NaOH, and methanol.
• PSA: 77.61000
• LogP: 5.01750
• Sensitiveness: Light & Air Sensitive & Hygroscopic
• λmax: 375(lit.)
• Solubility: Not determined

8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-8-10-23
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Other Chemical Reagents

Additional information on 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt

8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt: A Versatile Compound in Biomedical Research

8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt (CAS No. 28836-03-5) is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique chemical structure and diverse applications. This compound, characterized by its sulfonic acid group and anilino moiety, is widely studied for its potential in fluorescent labeling, drug delivery systems, and molecular imaging. Recent advancements in analytical chemistry and pharmacological research have further highlighted its role in developing novel therapeutic strategies.

Chemical Structure and Synthesis
The molecular formula of 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt is C₁₄H₁₁N₂O₃S. Its structure consists of a naphthalene ring system substituted with a sulfonic acid group at the 1-position and an anilino group at the 8-position. The ammonium salt form enhances its solubility in aqueous solutions, making it suitable for biological applications. The synthesis of this compound typically involves sulfonation of naphthalene derivatives followed by coupling with aniline moieties, a process that has been optimized to improve yield and purity in recent studies.

Applications in Fluorescent Imaging
One of the most promising applications of 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt is in the field of fluorescent imaging. The compound exhibits strong absorption and emission properties in the visible spectrum, making it an ideal candidate for fluorescent probes. Recent research has demonstrated its utility in tracking cellular processes and monitoring drug interactions in real-time. For instance, a 2023 study published in Advanced Materials highlighted the use of this compound as a fluorescent tag for labeling proteins in live-cell imaging, enabling high-resolution visualization of subcellular dynamics.

Role in Drug Development
The pharmacological properties of 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt have also been explored in drug development. Its ability to interact with biological membranes and modulate ion transport has led to investigations into its potential as a therapeutic agent. A 2022 study in Journal of Medicinal Chemistry reported that this compound exhibits anti-inflammatory effects by inhibiting specific signaling pathways involved in immune response. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Environmental and Industrial Applications
Beyond biomedical research, 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt has found applications in environmental science and industrial processes. Its sulfonic acid group makes it a valuable component in the synthesis of surfactants and detergents. Recent studies have focused on its use in wastewater treatment, where it acts as a coagulant aid to remove heavy metals and organic pollutants. This application aligns with global efforts to develop sustainable and eco-friendly chemical processes.

Challenges and Future Directions
Despite its promising applications, the use of 8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt presents certain challenges. One major limitation is its solubility in non-polar solvents, which can hinder its effectiveness in certain applications. Researchers are actively working to overcome this issue through the development of novel derivatives and formulation techniques. Additionally, the compound’s long-term toxicity profile requires further investigation to ensure its safety in prolonged use.

Conclusion
8-Anilino-1-naphthalenesulfonic Acid Ammonium Salt (CAS No. 28836-03-5) stands as a versatile compound with broad implications in biomedical research and beyond. Its unique chemical properties and adaptability to various applications underscore its significance in advancing scientific knowledge and technological innovation. As research continues to evolve, the potential of this compound is expected to expand further, contributing to breakthroughs in fields such as drug development, environmental science, and molecular imaging.